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Compound of Interest

Compound Name: RU 52583

cat. No.: B1680184

Technical Support Center: RU 52583

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with RU
52583, an orally bioactive antagonist of the alpha 2-adrenergic receptor.

Frequently Asked Questions (FAQs)

Q1: What is RU 525837

RU 52583 is a selective antagonist of the alpha 2-adrenergic receptor.[1] It is recognized for its
cognition-enhancing properties, particularly in models of septohippocampal damage. It is a
valuable tool for studying the role of alpha 2-adrenergic signaling in various physiological
processes.

Q2: What is the mechanism of action of RU 525837

RU 52583 functions by blocking the alpha 2-adrenergic receptors. These receptors are G
protein-coupled receptors (GPCRs) linked to an inhibitory G protein (Gi). When activated by
their endogenous ligands, such as norepinephrine and epinephrine, these receptors inhibit the
enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels. By
antagonizing these receptors, RU 52583 prevents this signaling cascade, thereby increasing
CAMP levels and modulating downstream cellular processes.

» Alpha 2-Adrenergic Receptor Signaling Pathway
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Observe for any precipitation after dilution.
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Troubleshoot: Precipitation Occurs

(Reduce the final concentration of RU 52583) (Briefly sonicate the final solution) Gonsider adding a small amount of a biocompatible surfactant (e.g., Tween® 80))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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